Cas no 203047-35-2 (1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester
• CAS No: 203047-35-2
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• MDL: MFCD16620852
• CID: 4633835
• Update Time: 2025-06-08

1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-cyanobenzyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-, 1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester

• MDL： MFCD16620852
• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-9-7-19(8-10-20)13-15-6-4-5-14(11-15)12-18/h4-6,11H,7-10,13H2,1-3H3
• InChI Key： LHNLUSMHXRJUKL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CC2=CC=CC(C#N)=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: No data avaiable

1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester (CAS: 203047-35-2)

The compound 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester (CAS: 203047-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and cyanophenylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the cyanophenylmethyl group, achieving a yield of over 85% under mild conditions.

Pharmacological evaluations have revealed that 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester exhibits moderate affinity for serotonin and dopamine receptors, suggesting potential applications in central nervous system (CNS) disorders. In vitro studies have shown that derivatives of this compound can modulate neurotransmitter release, making it a candidate for further investigation in diseases such as depression and Parkinson's disease. However, more in vivo studies are needed to confirm these findings and assess bioavailability.

Another promising avenue of research involves the compound's use in cancer therapy. Preliminary data indicate that certain derivatives can inhibit kinase activity, particularly in pathways associated with tumor proliferation. A 2024 study published in the Journal of Medicinal Chemistry reported that structural modifications of the piperazine core enhanced selectivity for specific kinase targets, reducing off-target effects. These findings underscore the compound's versatility as a scaffold for designing targeted therapies.

Despite these advancements, challenges remain in the development of 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester-based drugs. Issues such as metabolic stability and toxicity profiles need to be addressed through further structural optimization. Recent computational studies have employed molecular docking and dynamics simulations to predict interactions with biological targets, providing valuable insights for future drug design efforts.

In conclusion, 1-Piperazinecarboxylic acid, 4-[(3-cyanophenyl)methyl]-,1,1-dimethylethyl ester represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from CNS disorders to oncology, with ongoing studies aimed at overcoming current limitations. Continued exploration of its pharmacological properties and synthetic accessibility will likely yield significant contributions to drug discovery in the coming years.